Cas no 1353636-61-9 ((4-Bromo-2-methoxyphenyl)hydrazine hydrochloride)

• Product Name: (4-Bromo-2-methoxyphenyl)hydrazine hydrochloride
• CAS No: 1353636-61-9
• MF: C₇H₁₀BrClN₂O
• MW: 253.524099826813
• CID: 4555604
• Update Time: 2025-05-25

(4-Bromo-2-methoxyphenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-BROMO-2-METHOXYPHENYL)HYDRAZINE HYDROCHLORIDE
• C7H9BrN2O.ClH
• 4-bromo-2-methoxy phenyl hydrazine hcl
• X5439
• (4-bromo-2-methoxyphenyl)hydrazine;hydrochloride
• (4-Bromo-2-methoxyphenyl)hydrazine hydrochloride

• Inchi： 1S/C7H9BrN2O.ClH/c1-11-7-4-5(8)2-3-6(7)10-9;/h2-4,10H,9H2,1H3;1H
• InChI Key： QYDQXAWKSZNHPV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)NN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Topological Polar Surface Area: 47.3

Additional information on (4-Bromo-2-methoxyphenyl)hydrazine hydrochloride

(4-Bromo-2-methoxyphenyl)hydrazine hydrochloride: A Comprehensive Overview

(4-Bromo-2-methoxyphenyl)hydrazine hydrochloride, identified by the CAS number 1353636-61-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and chemical synthesis. The molecule consists of a hydrazine group attached to a substituted phenyl ring, specifically a 4-bromo-2-methoxyphenyl moiety. This combination of functional groups renders the compound versatile and amenable to various chemical transformations.

The structure of (4-Bromo-2-methoxyphenyl)hydrazine hydrochloride is characterized by a benzene ring substituted with a bromine atom at the para position and a methoxy group at the ortho position. The hydrazine group (-NHNH2) is directly attached to the benzene ring, forming a hydrazone. The hydrochloride salt form indicates that the compound exists in its protonated state, which is often preferred for stability and solubility in certain solvents. This structural arrangement not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity.

Recent studies have highlighted the importance of (4-Bromo-2-methoxyphenyl)hydrazine hydrochloride as an intermediate in the synthesis of various bioactive compounds. For instance, researchers have utilized this compound as a key building block in the development of novel anti-inflammatory agents and antioxidants. Its ability to undergo nucleophilic substitution reactions, particularly at the bromine atom, makes it an ideal precursor for introducing diverse substituents into aromatic systems. This property has been exploited in the design of molecules with enhanced pharmacokinetic profiles.

In addition to its role as an intermediate, (4-Bromo-2-methoxyphenyl)hydrazine hydrochloride has demonstrated potential as a standalone agent in certain therapeutic contexts. For example, investigations into its anti-proliferative effects against cancer cell lines have shown promising results. The bromine substituent, known for its electron-withdrawing properties, may contribute to the compound's ability to modulate cellular signaling pathways involved in tumor growth and metastasis.

The synthesis of (4-Bromo-2-methoxyphenyl)hydrazine hydrochloride typically involves a two-step process: first, the preparation of 4-bromo-2-methoxyaniline through aromatic substitution reactions, followed by reaction with hydrazine to form the hydrazone. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly impact both yield and purity. Recent advancements in catalytic methods have further streamlined this process, making it more efficient and environmentally friendly.

From an analytical standpoint, (4-Bromo-2-methoxyphenyl)hydrazine hydrochloride can be characterized using a variety of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the electronic environment of the nitrogen atoms and the aromatic protons. Mass spectrometry (MS), on the other hand, offers insights into the molecular weight and fragmentation patterns of the compound. These analytical tools are essential for confirming the identity and purity of the compound during synthesis and quality control.

In terms of applications, (4-Bromo-2-methoxyphenyl)hydrazine hydrochloride has found utility in both academic research and industrial settings. Its use as a reagent in peptide coupling reactions has been explored, particularly in solid-phase synthesis strategies. Furthermore, its role as an inhibitor in enzyme assays has provided valuable insights into molecular mechanisms underlying various diseases.

Looking ahead, ongoing research aims to further elucidate the biological activity and therapeutic potential of (4-Bromo-2-methoxyphenyl)hydrazine hydrochloride. Collaborative efforts between chemists and biologists are expected to uncover new avenues for its application in drug development. Additionally, advancements in computational chemistry are enabling more accurate predictions of this compound's interactions with biological targets, thereby accelerating its translation into clinical settings.

In conclusion, (4-Bromo-2-methoxyphenyl)hydrazine hydrochloride, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its role as both an intermediate and an active agent underscores its importance across multiple disciplines. As scientific understanding deepens and technological innovations emerge, this compound is poised to make even greater contributions to the advancement of medicine and materials science.